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Compound of Interest

Compound Name: MGR1

Cat. No.: B1193184 Get Quote

Disclaimer: The following procedures are based on the Safety Data Sheet (SDS) for Gravex®

GR-1 series anion exchange resins. The identifier "MGR1" is not universally defined.

Professionals must verify the exact identity of their chemical and consult the manufacturer-

provided Safety Data Sheet (SDS) before handling, storage, or disposal. This document is

intended as a procedural guide and supplement, not a replacement for the official SDS.

This guide provides essential safety, operational, and disposal information for laboratory

personnel working with MGR1-type anion exchange resins. Adherence to these procedures is

critical for ensuring personnel safety and regulatory compliance.

Data Presentation: Key Safety & Chemical
Properties
The following table summarizes critical quantitative and qualitative data for MGR1 (Gravex®

GR-1 Anion Exchange Resin).[1]
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Property Value / Information

Hazard Classification Serious eye damage – Category 1.[1]

Signal Word DANGER.[1]

Primary Hazard Statement H318: Causes serious eye damage.[1]

Physical State Solid beads or particles.

Chemical Stability
Stable under normal handling and storage

conditions.[1]

Hazardous Polymerization Will not occur.[1]

Reactivity

No dangerous reactions known under normal

use. Avoid contact with strong oxidizing agents

(e.g., nitric acid) to prevent explosion risk.[1]

Combustibility
Resin starts to burn in flame at approximately

230°C / 446°F after moisture is removed.[1]

Oral Toxicity Believed to be low.[1]

Inhalation Hazard
Vapors are unlikely. If product dries completely,

dust inhalation may cause coughing.[1]

Experimental Protocols: Waste Disposal Procedures
Follow this step-by-step protocol for the safe disposal of used or unwanted MGR1 anion

exchange resin and contaminated materials. This procedure is designed to comply with

standard hazardous waste regulations.[2][3][4]

Objective: To safely collect, label, and store MGR1 waste for proper disposal by Environmental

Health and Safety (EHS) personnel.

Materials:

Designated hazardous waste container (leak-proof, with a secure lid)

Hazardous Waste Label
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Personal Protective Equipment (PPE): Safety goggles, protective gloves (Nitrile, Neoprene,

or PVC recommended), lab coat.[1]

Spill containment materials (absorbent pads, etc.)

Procedure:

Container Preparation:

Select a suitable, leak-proof container that is compatible with the chemical waste.[2][3]

The container must have a secure, tight-fitting lid.

Affix a "Hazardous Waste" label to the container before adding any waste.

Personal Protective Equipment (PPE):

Before handling the waste resin, put on all required PPE, including safety goggles and

appropriate gloves.[1]

Waste Collection:

Carefully transfer the waste MGR1 resin into the prepared hazardous waste container.

Collect any contaminated disposable labware, such as gloves, bench coverings, or

pipettes, and place them in a separate, clearly labeled bag or container for "Chemically

Contaminated Items".[5]

Ensure the container is not overfilled. Leave at least 5-10% of headspace to allow for

thermal expansion.[3]

Container Sealing and Labeling:

Securely close the container lid to prevent spills or leaks.[2] The container must remain

closed except when actively adding waste.[2]

On the Hazardous Waste Label, clearly write the full chemical name: "Waste Anion

Exchange Resin (Gravex® GR-1)" and list any other contaminants. Do not use

abbreviations.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://cdn.prod.website-files.com/605bb73f62e039589786b760/615328c22840c883dda04ffa_SD-Gravex-GR1.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://cdn.prod.website-files.com/605bb73f62e039589786b760/615328c22840c883dda04ffa_SD-Gravex-GR1.pdf
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1304
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fill out all other required fields on the label, including the accumulation start date and

responsible researcher's name.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.

Segregate the waste from incompatible materials, particularly strong oxidizing agents.[4]

Ensure the storage area is secure and provides secondary containment.

Disposal and Pickup:

Once the container is full or waste is no longer being generated, schedule a pickup with

your institution's Environmental Health and Safety (EHS) department.[2]

Do not dispose of this material down the drain or in the regular trash.[2][5]

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates the procedural workflow for managing laboratory chemical

waste from generation to final disposal.

Caption: General workflow for hazardous chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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